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Compound of Interest

Compound Name: 3-Bromobenzoyl fluoride
CAS No.: 77976-06-8
Cat. No.: B13951395

Get Quote

Executive Summary & Core Properties

3-Bromobenzoyl fluoride (CAS: 77976-06-8) is a meta-substituted acyl fluoride intermediate
used primarily as a fluorinating building block and acylating agent in medicinal chemistry.[1][2]
[3] Unlike its chloride analog, which is susceptible to rapid hydrolysis, the acyl fluoride moiety
offers a unique balance of stability and reactivity, particularly for Friedel-Crafts acylations and
peptide couplings.

Physical State & Melting Point Data
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Property Value /| Observation Source | Confidence

Experimental Observation [1,

Physical State Liquid (Colorless Oil) 2]
Melting Point < 20 °C (Below Room Temp) Inferred from liquid state at RT
- ) ~224 °C (Predicted @ 760
Boiling Point Computed [3]
Torr)
Density ~1.61 g/cm?3 Predicted [3]
Molecular Weight 203.01 g/mol Calculated

Critical Note on Physical State: While some commercial catalogs generically list "solid” as a
placeholder for low-melting derivatives, experimental isolation in peer-reviewed literature
confirms 3-bromobenzoyl fluoride is a colorless oil at ambient conditions [1]. It displays

characteristic spectral signals, including a 19F NMR singlet at d 19.08 ppm [1].[4]

Synthesis & Preparation Methodologies

The physical state of the final product is heavily influenced by purity. Traces of the starting acid
(solid) can induce crystallization or form a slurry. Two primary pathways are recommended:

Pathway A: Deoxyfluorination (Laboratory Scale)

For high-purity, small-scale isolation, the direct conversion of 3-bromobenzoic acid using
nucleophilic fluorinating reagents (DAST or Deoxo-Fluor) is preferred. This method avoids the
handling of corrosive thionyl chloride.

» Reagents: 3-Bromobenzoic acid, DAST (Diethylaminosulfur trifluoride).

e Conditions: CH2Cl2, Room Temperature, 10 min.
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e Yield: ~81% isolated yield.[5]

o Observation: Product isolates as a colorless oil after silica gel chromatography (Pentane
eluent) [1].[4]

Pathway B: Halogen Exchange (HALEX) (Scale-Up)

For multigram to kilogram synthesis, the halogen exchange method is cost-effective but
requires phase transfer catalysis to overcome the lattice energy of potassium fluoride.

e Precursor: 3-Bromobenzoyl chloride (Liquid, BP 74-75°C @ 0.5 mmHg).
e Reagents: Anhydrous KF, 18-Crown-6 (Catalyst), Acetonitrile or Sulfolane.

e Mechanism: The chloride is displaced by fluoride via an SN2-type mechanism at the
carbonyl carbon. The driving force is the formation of the strong C-F bond and the

precipitation of KCI.

Synthesis Workflow Diagram

The following diagram illustrates the decision logic and chemical pathways for accessing 3-

Bromobenzoyl fluoride.

DAST / Deoxo-Fluor Fluorination

(Lab Scale, High Purity)

3-Bromobenzoic Acid
3 o 3-Bromobenzoyl Fluoride
(Solid, MP ~155°C) (Colorless Oil)

Halex Exchange

Chlorination Anhydrous KF
18-Crown-6

(Scale-Up)

SOCI2 / Reflux

3-Bromobenzoyl Chloride
(Liquid, BP 75°C @ 0.5mmHg)

Click to download full resolution via product page

Figure 1: Synthetic pathways for 3-Bromobenzoyl fluoride, highlighting the transition from
solid acid to liquid fluoride.

Handling, Stability & Storage Protocols

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/47699318/jo4c00787_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20260130/eu-west-1/s3/aws4_request&X-Amz-Date=20260130T014430Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=66a307cc5c095bd75dada3613521d43b0a1d80c3a26cffde54dc0a002b04efe3
https://s3-eu-west-1.amazonaws.com/pstorage-acs-6854636/24680730/ol0c02603_si_001.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA3OGA3B5WLSF3SLE4/20260118/eu-west-1/s3/aws4_request&X-Amz-Date=20260118T042837Z&X-Amz-Expires=86400&X-Amz-SignedHeaders=host&X-Amz-Signature=3d688d4bc4b49a80156e0a5aefd49b0ca0604416ee75c96f686a8b0e87937fbc
https://www.benchchem.com/product/b13951395/docs?utm_src=pdf-body#technical-guide-physical-state-properties-and-synthesis-of-3-bromobenzoyl-fluoride
https://www.benchchem.com/product/b13951395/docs?utm_src=pdf-body#technical-guide-physical-state-properties-and-synthesis-of-3-bromobenzoyl-fluoride
https://www.benchchem.com/product/b13951395/docs?utm_src=pdf-body-img#technical-guide-physical-state-properties-and-synthesis-of-3-bromobenzoyl-fluoride
https://www.benchchem.com/product/b13951395/docs?utm_src=pdf-body#technical-guide-physical-state-properties-and-synthesis-of-3-bromobenzoyl-fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13951395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Acyl fluorides are generally more stable to hydrolysis than their chloride counterparts due to the
strength of the C-F bond and the poor leaving group ability of fluoride in neutral water.
However, they are still moisture-sensitive.

Self-Validating Storage Protocol

To ensure the integrity of the "colorless oil" state and prevent hydrolysis-induced solidification
(formation of benzoic acid):

o Container Material: Store in PTFE (Teflon) or HDPE containers. Glass is acceptable for
short-term storage if strictly anhydrous, but HF generation from hydrolysis can etch glass
over time.

o Atmosphere: Blanket with dry Nitrogen or Argon.

» Visual Check: The appearance of white crystals in the clear oil indicates hydrolysis
(reversion to 3-bromobenzoic acid).

« Purification: If solids appear, dissolve the oil in dry pentane/hexane, filter off the solid acid,
and concentrate the filtrate to recover the pure oil [1].

Spectroscopic Characterization

Validation of the physical state should be confirmed via NMR spectroscopy. The absence of
broad O-H peaks (acid) and the presence of the specific 19F signal confirms the liquid acyl
fluoride.

« 1H NMR (500 MHz, CDCls): & 8.18 (s, 1H), 7.99 (d, J = 8.0 Hz, 1H), 7.84 (d, J = 8.0 Hz, 1H),
7.42 (t, J = 8.0 Hz, 1H) [1].[4]

e 19F NMR (376 MHz, CDCls): 6 19.08 (s, 1F) [1].[4]
e Rf Value: 0.65 (Hexane:Ethyl Acetate = 20:[4]1) [1].

References

e Arisawa, M., et al. (2011).[4] Supporting Information: Synthesis of Acyl Fluorides via DAST-
Mediated Fluorinative C—C Bond Cleavage. Tetrahedron / Amazon S3. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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